Cas no 1409936-33-9 (N-[5-(adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[5-(adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1409936-33-9
• MF: C₂₂H₃₀N₄O
• MW: 366.499804973602
• CID: 6225989
• PubChem ID: 75533586
• Update Time: 2025-05-19

N-[5-(adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26623529
• Z1232384304
• 1409936-33-9
• SCHEMBL19173934
• N-[5-(adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS033181569

• Inchi： 1S/C22H30N4O/c1-2-5-26-6-3-18(4-7-26)21(27)23-20-11-19(24-25-20)22-12-15-8-16(13-22)10-17(9-15)14-22/h1,11,15-18H,3-10,12-14H2,(H2,23,24,25,27)
• InChI Key： HVGLIRSAMVGXKE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=C(C23CC4CC(CC(C4)C2)C3)NN=1

Computed Properties

• Exact Mass: 366.24196159g/mol
• Monoisotopic Mass: 366.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61Ų

Additional information on N-[5-(adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-[5-(Adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview

N-[5-(Adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, identified by the CAS Registry Number 1409936-33-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates an adamantane moiety, a pyrazole ring, and a piperidine backbone. The presence of these functional groups contributes to its versatile reactivity and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, making them more accessible for research and development purposes. The use of propargylamine derivatives as intermediates has been particularly advantageous in streamlining the synthesis process.

In terms of pharmacological properties, this compound has shown promising results in preliminary studies. Its interaction with various biological targets, such as enzymes and receptors, has been extensively investigated. For instance, studies have demonstrated that the adamantane group enhances the compound's lipophilicity, thereby improving its ability to cross cellular membranes. This property is crucial for drug delivery systems targeting intracellular pathogens or diseases.

The integration of the pyrazole ring into the molecule introduces additional functionality, such as hydrogen bonding capabilities and π-interactions. These characteristics are essential for modulating the compound's bioavailability and stability within biological systems. Furthermore, the presence of the piperidine ring contributes to the molecule's rigidity and stereochemical properties, which are critical for optimizing its pharmacokinetic profile.

Recent research has also explored the potential of this compound in materials science. Its unique structure makes it a candidate for applications in polymer chemistry and nanotechnology. For example, the compound's ability to form self-assembled monolayers has been leveraged in the development of advanced coatings with enhanced mechanical and tribological properties.

In conclusion, N-[5-(Adamantan-1-yl)-1H-pyrazol-3-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a fascinating example of modern organic synthesis and its applications across diverse fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in both academic research and industrial innovation.